Cas no 82617-45-6 (1,1'-Biphenyl, 3-methyl-2-nitro-)

1,1'-Biphenyl, 3-methyl-2-nitro- structure
82617-45-6 structure
Product Name:1,1'-Biphenyl, 3-methyl-2-nitro-
CAS No:82617-45-6
MF:C13H11NO2
MW:213.231943368912
CID:687399
Update Time:2024-02-03

1,1'-Biphenyl, 3-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3-methyl-2-nitro-
    • Inchi: 1S/C13H11NO2/c1-10-6-5-9-12(13(10)14(15)16)11-7-3-2-4-8-11/h2-9H,1H3
    • InChI Key: GKJLIVIFGFYPIV-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)=CC=CC(C)=C1[N+]([O-])=O

Experimental Properties

  • Density: 1.166±0.06 g/cm3(Predicted)
  • Melting Point: 85-85.5 °C(Solv: ligroine (8032-32-4))
  • Boiling Point: 325.8±11.0 °C(Predicted)
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